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Compound of Interest

Compound Name: Dibenzoyl-L-tartaric acid

Cat. No.: B8747184

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions, handling procedures, and
toxicological profile of Dibenzoyl-L-tartaric acid. The information is intended to support
laboratory personnel in the safe and effective use of this compound in research and
development settings.

Chemical and Physical Properties

Dibenzoyl-L-tartaric acid is a chiral compound widely used as a resolving agent in the
synthesis of enantiomerically pure pharmaceuticals and other fine chemicals.[1][2] It is a white
to off-white crystalline powder.[3][4][5] Understanding its physical and chemical properties is
fundamental to its safe handling and storage.

Table 1: Physical and Chemical Properties of Dibenzoyl-L-tartaric Acid
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Property Value Source(s)
Molecular Formula C18H140s [4]
Molecular Weight 358.3 g/mol [4]
White to off-white or light
Appearance ] [31141[5]
yellow crystalline powder
Melting Point 152-155 °C (lit.) [4]
Boiling Point 234 °C at 7 mmHg [4]
Slightly soluble in water,
Solubility ethanol, methanol, and DMSO.  [4][6]

[4][6] Soluble in acetone.[6]

Storage Temperature

Refrigerator; Store in a cool,

dry, well-ventilated area.[3][4]

[3]4]

Hazard Identification and Classification

Dibenzoyl-L-tartaric acid is classified as a hazardous substance. The primary hazards are

related to eye and skin irritation.[7][8]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
) H319: Causes serious eye
Serious Eye Damage/Eye S
o Category 2A/1 irritation.[7][9] H318: Causes
Irritation ]
serious eye damage.[8]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[8]
Specific target organ toxicity May cause respiratory
Category 3

(single exposure)

irritation.[10]
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The following diagram illustrates the logical flow of hazard identification leading to necessary
precautionary measures.

Dibenzoyl-L-tartaric Acid
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Emergency
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Hazard Identification and Consequent Safety Measures.

Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when handling Dibenzoyl-L-tartaric acid to
minimize risk of exposure and injury.
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Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling this chemical:
o Eye Protection: Chemical safety goggles or glasses with side shields are required.[3][7]
« Skin Protection: Wear appropriate protective gloves and a lab coat.[3][11]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3][10]

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[3][7]

Avoid generating dust.[3][12]

Wash hands thoroughly after handling.[3][7]

Avoid contact with skin, eyes, and clothing.[3][7]

Do not eat, drink, or smoke in the laboratory.[7]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]
o Keep away from incompatible substances such as strong oxidizing agents.[3][10]

The workflow for safely handling Dibenzoyl-L-tartaric acid is depicted in the following
diagram.
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Standard Laboratory Workflow for Dibenzoyl-L-tartaric Acid.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an accidental exposure or spill.

Table 3: First Aid Measures

Exposure Route

First Aid Protocol

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical aid immediately.[3][7]

[3]7]

Skin Contact

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing and shoes. Get
medical aid.[3][7]

[3]7]

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.[3][7]

[317]

Ingestion

Do NOT induce vomiting. If
conscious and alert, rinse
mouth and drink 2-4 cupfuls of
milk or water. Get medical aid

immediately.[3]

[3]

Accidental Release Measures

In case of a spill, wear appropriate PPE, sweep up the material, and place it into a suitable

disposal container.[3][7] Avoid generating dust.[3] Ensure adequate ventilation.[3][7] Prevent

the material from entering drains or waterways.[7]
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The following diagram outlines the emergency response for a spill or exposure.
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Emergency Response Workflow for Spills and Exposures.
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Toxicological Information and Experimental
Protocols

The primary toxicological concerns for Dibenzoyl-L-tartaric acid are eye and skin
irritation/sensitization.[3][7][8] The toxicological properties of this substance have not been fully
investigated.[3]

Eye Irritation

e Finding: Causes serious eye irritation.[7][9] A Draize test on rabbits resulted in a "Moderate"
classification.[3]

» Experimental Protocol (Draize Rabbit Eye Test): This test traditionally involves instilling 0.1
mL of the test substance into the conjunctival sac of one eye of an albino rabbit, with the
other eye serving as a control.[10] The eyes are then observed for up to 21 days, and the
degree of irritation to the cornea, conjunctiva, and iris is scored at specific intervals (e.g., 24,
48, and 72 hours).[5][10]

Skin Sensitization

e Finding: May cause an allergic skin reaction.[8]

o Experimental Protocol (Guinea Pig Maximization Test - GPMT): This test is designed to
assess the potential of a substance to cause skin sensitization.[7]

o Induction Phase: A group of guinea pigs is initially exposed to the test substance via
intradermal injection, often with an adjuvant to enhance the immune response.[3][7] This is
followed by a topical application of the substance to the same area approximately one
week later.[7]

o Challenge Phase: After a rest period of about two weeks, the animals are exposed to a
non-irritating concentration of the substance on an untreated area of skin.[7]

o Evaluation: The skin reaction at the challenge site is observed and scored. A substance is
classified as a sensitizer if a specified percentage of the test animals show a positive
reaction compared to a control group.[4][7]
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Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local regulations.[7]
[13] Do not allow the product to enter drains or soil.[7] Waste generators are responsible for
determining if a discarded chemical is classified as hazardous waste.[7]

This guide is intended as a summary of best practices and should be supplemented by a
thorough review of the Safety Data Sheet (SDS) for Dibenzoyl-L-tartaric acid before any
handling or use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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